molecular formula C11H12O2 B8278021 2,3-Dimethyl-7-hydroxymethylbenzo[b]furan

2,3-Dimethyl-7-hydroxymethylbenzo[b]furan

Cat. No.: B8278021
M. Wt: 176.21 g/mol
InChI Key: OEQUUXCKHCOECG-UHFFFAOYSA-N
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Description

2,3-Dimethyl-7-hydroxymethylbenzo[b]furan is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O2

Molecular Weight

176.21 g/mol

IUPAC Name

(2,3-dimethyl-1-benzofuran-7-yl)methanol

InChI

InChI=1S/C11H12O2/c1-7-8(2)13-11-9(6-12)4-3-5-10(7)11/h3-5,12H,6H2,1-2H3

InChI Key

OEQUUXCKHCOECG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC2=C(C=CC=C12)CO)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 7-carboxy-2,3-dimethylbenzo[b]furan (400 mg) and borane-dimethyl sulfide complex (0.4 ml) in tetrahydrofuran (6 ml) was stirred at ambient temperature for 40 hours. The mixture was quenched with 1N-hydrochloric acid and extracted with dichloromethane. The extract was washed with brine, dried over sodium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel and the obtained oil was crystallized from n-hexane to give 2,3-dimethyl-7-hydroxymethylbenzo[b]furan (322 mg).
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Synthesis routes and methods II

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